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Understanding Glass Transition Temperature (Tg)

The Glass Transition Temperature (Tg) is a critical property for amorphous materials, including polymers

and pharmaceuticals. It is the temperature range where a material transitions from a hard, glassy state to a

softer, rubbery state as molecular chain mobility increases [1] [2]. This transition significantly impacts a

material's mechanical properties, stability, and shelf life [1].

Relevance to Pharmaceuticals: For researchers like you, Tg is crucial for determining the
processing conditions and long-term stability of solid dosage forms. A drug product stored below its

Tg will have greater structural stability and a longer shelf life, as molecular mobility is vastly reduced
[1] [2].

Measurement Techniques for Tg

The following experimental techniques are commonly used to determine the Tg of polymeric and amorphous

materials. You can apply these protocols to characterize Hyprolose.

The table below summarizes the primary methods used to measure Tg:
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Method What It Measures
Best For / Key
Features

Relevant
Standards

Differential Scanning
Calorimetry (DSC) [1]
[3] [4]

Heat flow difference between

sample and reference. Detects
changes in heat capacity (visible

as a step shift in the baseline) [5].

A versatile, widely

used method for
thermal transitions.

Suitable for solids and
powders [5].

ASTM E1356,

ASTM D3418,
ISO 11357-2

[2] [5]

Dynamic Mechanical
Analysis (DMA) [1] [6]

[5]

Mechanical response (storage
modulus E' and loss modulus E")

to an oscillating force. Tg is
identified from peaks in tan δ or E"

[5] [7].

Highly sensitive; can
detect subtle

transitions not seen
by DSC. Ideal for

viscoelastic materials
[6] [7].

ASTM E1640
[2] [5]

Thermomechanical
Analysis (TMA) [1] [6]

Dimensional changes
(expansion/contraction) of a

sample under a slight load [6].

Measuring coefficient
of thermal expansion

(CTE); the Tg is
marked by a change

in the expansion
curve's slope [6] [5].

ASTM E831,
ASTM E1545

[2] [5]

This general workflow illustrates how these techniques can be applied in sequence for a comprehensive

material characterization:
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Start Material Characterization

Thermogravimetric Analysis (TGA)

First step

Differential Scanning
Calorimetry (DSC)

Determine thermal stability
and decomposition profile

Thermomechanical
Analysis (TMA)

Identify Tg region and
other thermal events

Dynamic Mechanical
Analysis (DMA)

Measure thermal expansion
and softing point

Synthesize Data & Report Tg

Most sensitive method for
mechanical transitions

Click to download full resolution via product page

General Workflow for Comprehensive Thermal Analysis
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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